Cas no 788781-35-1 (cyclohex-4-ene-1,2-diamine)

• Product Name: cyclohex-4-ene-1,2-diamine
• CAS No: 788781-35-1
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• MDL: MFCD24393615
• CID: 3022247
• Update Time: 2025-06-26

cyclohex-4-ene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• cyclohex-4-ene-1,2-diamine
• 4-Cyclohexene-1,2-diamine

• MDL： MFCD24393615

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on cyclohex-4-ene-1,2-diamine

Cyclohex-4-ene-1,2-diamine (CAS No. 788781-35-1): A Comprehensive Overview

Cyclohex-4-ene-1,2-diamine, also known as cis-cyclohexene diamine, is a versatile organic compound with the CAS registry number 788781-35-1. This compound has garnered significant attention in both academic and industrial research due to its unique chemical properties and wide-ranging applications. The molecule consists of a cyclohexene ring with two amino groups located at the 1 and 2 positions, making it a valuable precursor in various synthetic processes.

Recent advancements in synthetic chemistry have highlighted the potential of cyclohex-4-ene-1,2-diamine as a key intermediate in the production of advanced materials. Researchers have explored its role in the synthesis of high-performance polymers, where its ability to form strong hydrogen bonds enhances the mechanical properties of the resulting materials. For instance, studies published in leading journals such as *Macromolecules* and *Polymer Chemistry* have demonstrated how this compound can be utilized to create biodegradable polymers with enhanced thermal stability.

The synthesis of cyclohex-4-ene-1,2-diamine has also been optimized through innovative methodologies. Traditionally, the compound was synthesized via multi-step reactions involving cyclohexene derivatives and ammonia. However, recent breakthroughs have introduced more efficient routes, such as catalytic hydrogenation and enzymatic transformations. These methods not only improve yield but also reduce environmental impact, aligning with the growing demand for sustainable chemical processes.

In terms of applications, cyclohex-4-ene-1,2-diamine has found significant use in the pharmaceutical industry. Its ability to act as a chelating agent makes it an ideal component in drug delivery systems. For example, studies have shown that this compound can be used to synthesize metal complexes that exhibit potent anti-cancer activity. Additionally, its role in peptide synthesis has been explored, with researchers utilizing it to create bioactive molecules that target specific cellular pathways.

The electronic properties of cyclohex-4-ene-1,2-diamine have also been leveraged in the field of materials science. Its conjugated system allows for efficient electron transfer, making it a promising candidate for use in organic electronics. Recent research has focused on incorporating this compound into conductive polymers and organic photovoltaic materials, with encouraging results reported in terms of device performance and stability.

From an environmental perspective, cyclohex-4-ene-1,2-diamine has been studied for its potential in water treatment applications. Its ability to form stable complexes with heavy metals makes it a viable option for removing contaminants from industrial wastewater. Studies conducted by environmental scientists have demonstrated its effectiveness in binding metals such as lead and cadmium, offering a cost-effective solution for pollution control.

Looking ahead, the future of cyclohex-4-ene-1,2-diamine appears bright as researchers continue to uncover new applications and optimize its synthesis. Collaborative efforts between academia and industry are expected to drive further innovation, particularly in areas such as green chemistry and sustainable materials development.